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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bis(2-ethylhexyl)
azelate, a widely used plasticizer also known as dioctyl azelate (DOZ), in various organic

solvents. This document is intended to be a valuable resource for professionals in research and

development who utilize this compound in their formulations.

Core Properties of Bis(2-ethylhexyl) azelate
Bis(2-ethylhexyl) azelate is a colorless to pale yellow, odorless liquid.[1] It is a high-boiling

point ester with the chemical formula C25H48O4.[2][3][4] Its primary applications are as a

plasticizer, particularly in PVC and other polymers, to enhance flexibility and durability,

especially at low temperatures.[1]

Qualitative Solubility Data
Bis(2-ethylhexyl) azelate exhibits good solubility in a range of common organic solvents. The

available data from various sources is qualitative, indicating miscibility or solubility without

providing specific quantitative values. A summary of this information is presented in the table

below. It is important to note that while quantitative solubility data (e.g., g/100mL at a specific

temperature) is not readily available in the public domain, the qualitative data provides a strong

indication of suitable solvent systems.
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Organic Solvent Solubility Reference

Alcohols Soluble [2][3]

Acetone Soluble [1][2][3][5]

Benzene Soluble [1][2][3][5]

Ether Soluble [5]

Chloroform Slightly Soluble [3][4]

Methanol Slightly Soluble [3][4]

Experimental Protocol for Determining Solubility
While specific standardized methods for the quantitative determination of bis(2-ethylhexyl)
azelate solubility in organic solvents are not explicitly detailed in the reviewed literature, a

general experimental protocol can be established based on standard laboratory practices for

determining the solubility of a liquid in a solvent.

Objective: To determine the solubility of bis(2-ethylhexyl) azelate in a given organic solvent at

a specified temperature (e.g., 25°C) and express it in grams per 100 mL of solvent.

Materials:

Bis(2-ethylhexyl) azelate (analytical grade)

Selected organic solvent (analytical grade)

Volumetric flasks (various sizes)

Calibrated pipettes

Analytical balance (readable to ±0.0001 g)

Temperature-controlled water bath or incubator

Vortex mixer or magnetic stirrer with stir bars
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Syringe filters (if necessary for clarification)

Procedure:

Solvent Preparation: Equilibrate the chosen organic solvent to the desired experimental

temperature (e.g., 25°C) in a temperature-controlled bath.

Sample Preparation: Accurately weigh a known amount of bis(2-ethylhexyl) azelate into a

series of volumetric flasks.

Dissolution:

Add a small amount of the temperature-equilibrated solvent to each flask and swirl to

initiate dissolution.

Continue to add the solvent incrementally, with vigorous mixing (using a vortex mixer or

magnetic stirrer) after each addition.

Bring the final volume up to the calibration mark of the flask.

Equilibration and Observation:

Place the sealed flasks in the temperature-controlled bath for a sufficient period (e.g., 24

hours) to ensure equilibrium is reached.

Periodically inspect the solutions for any signs of undissolved solute (e.g., cloudiness,

phase separation).

Determination of Saturation Point:

The highest concentration at which the bis(2-ethylhexyl) azelate remains fully dissolved

is considered the saturation solubility under the tested conditions.

To confirm, a slightly higher concentration should be prepared to observe the point of

insolubility.

Data Calculation and Reporting:
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Calculate the solubility in grams per 100 mL of solvent.

Report the solubility along with the specific solvent and the temperature at which the

measurement was made.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining the solubility of bis(2-
ethylhexyl) azelate in an organic solvent.
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Workflow for Solubility Determination
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Caption: A flowchart outlining the key steps for the experimental determination of solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b044395?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis(2-ethylhexyl) azelate | C25H48O4 | CID 7642 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. AZELAIC ACID DI(2-ETHYLHEXYL) ESTER | 103-24-2 [chemicalbook.com]

3. AZELAIC ACID DI(2-ETHYLHEXYL) ESTER Eight Chongqing Chemdad Co. ，Ltd
[chemdad.com]

4. 103-24-2 CAS MSDS (AZELAIC ACID DI(2-ETHYLHEXYL) ESTER) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

5. Bis(2-ethylhexyl) Azelate, 75% | 103-24-2 | FB62541 [biosynth.com]

To cite this document: BenchChem. [Solubility Profile of Bis(2-ethylhexyl) azelate in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044395#bis-2-ethylhexyl-azelate-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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